(4-(3-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone

• IUPAC Name: [4-(3-chlorophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H16ClFN2O4S/c20-13-2-1-3-15(10-13)23-12-18(19(24)22-6-8-27-9-7-22)28(25,26)17-5-4-14(21)11-16(17)23/h1-5,10-12H,6-9H2
• InChI Key: BOTUHBCYSQJYPZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC(=CC=C4)Cl
• Molecular Formula: C19H16ClFN2O4S
• Molecular Weight: 422.9 g/mol

Description

The compound is a morpholino methanone with a complex substituted benzo[b][1,4]thiazin-2-yl group. Morpholino refers to the presence of a morpholine ring, which is a six-membered ring containing four carbon atoms, one oxygen atom, and one nitrogen atom. Methanone indicates a carbonyl group (C=O) attached to the morpholine ring. The benzo[b][1,4]thiazin-2-yl group is a bicyclic group containing a benzene ring fused to a 1,4-thiazine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the morpholine ring, possibly through cyclization reactions involving 1,2-amino alcohols. The benzo[b][1,4]thiazin-2-yl group could potentially be formed through cyclization or domino reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The morpholine ring provides a site of basicity due to the lone pair of electrons on the nitrogen atom. The carbonyl group is a site of polarity and potential reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The carbonyl group could undergo reactions such as nucleophilic addition or reduction. The morpholine ring could potentially undergo reactions at the nitrogen atom, such as alkylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure. Factors such as the presence and position of the functional groups, the overall shape and size of the molecule, and the specific atoms present would all influence its properties.

Scientific Research Applications

Antibacterial Activity

The compound’s structure suggests potential antibacterial properties. . Further investigations could explore its effectiveness against specific bacterial strains and mechanisms of action.

Future Directions

Future research could potentially explore the synthesis, properties, and potential applications of this compound. Given the biological activity of many morpholine derivatives, it could be of interest in the development of new pharmaceuticals.